17-Acetylsarpagine
17-Acetylsarpagine
Brand Name:
Vulcanchem
CAS No.:
102358-21-4
VCID:
VC20829678
InChI:
InChI=1S/C21H24N2O3/c1-3-12-9-23-19-8-16-15-6-13(25)4-5-18(15)22-21(16)20(23)7-14(12)17(19)10-26-11(2)24/h3-6,14,17,19-20,22,25H,7-10H2,1-2H3/b12-3-/t14?,17?,19-,20-/m0/s1
SMILES:
CC=C1CN2C3CC1C(C2CC4=C3NC5=C4C=C(C=C5)O)COC(=O)C
Molecular Formula:
C21H24N2O3
Molecular Weight:
352.4 g/mol
17-Acetylsarpagine
CAS No.: 102358-21-4
Cat. No.: VC20829678
Molecular Formula: C21H24N2O3
Molecular Weight: 352.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 102358-21-4 |
|---|---|
| Molecular Formula | C21H24N2O3 |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | [(1S,12S,15E)-15-ethylidene-7-hydroxy-3,17-diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4(9),5,7-tetraen-13-yl]methyl acetate |
| Standard InChI | InChI=1S/C21H24N2O3/c1-3-12-9-23-19-8-16-15-6-13(25)4-5-18(15)22-21(16)20(23)7-14(12)17(19)10-26-11(2)24/h3-6,14,17,19-20,22,25H,7-10H2,1-2H3/b12-3-/t14?,17?,19-,20-/m0/s1 |
| Standard InChI Key | URPSAJDDCMEVCM-HYHLVLNVSA-N |
| Isomeric SMILES | C/C=C\1/CN2[C@H]3CC1C([C@@H]2CC4=C3NC5=C4C=C(C=C5)O)COC(=O)C |
| SMILES | CC=C1CN2C3CC1C(C2CC4=C3NC5=C4C=C(C=C5)O)COC(=O)C |
| Canonical SMILES | CC=C1CN2C3CC1C(C2CC4=C3NC5=C4C=C(C=C5)O)COC(=O)C |
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